[1-(Aminomethyl)cyclopentyl](cyclopropyl)methanol

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: [1-(aminomethyl)cyclopentyl]-cyclopropylmethanol
• InChI: InChI=1S/C10H19NO/c11-7-10(5-1-2-6-10)9(12)8-3-4-8/h8-9,12H,1-7,11H2
• InChI Key: UJXIRLRVZVEFSN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CN)C(C2CC2)O

Description

1-(Aminomethyl)cyclopentylmethanol is a chemical compound with the molecular formula C10H19NO and a molecular weight of 169.26 g/mol . This compound is primarily used for research purposes and is known for its unique structure, which includes both cyclopentyl and cyclopropyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its primary use in research rather than large-scale industrial applications. it can be inferred that the production would involve similar synthetic routes as those used in laboratory settings, scaled up to meet industrial demands.

Chemical Reactions Analysis

Types of Reactions

1-(Aminomethyl)cyclopentylmethanol can undergo various types of chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophilic substitution reactions can occur, where the aminomethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Various nucleophiles depending on the desired product

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction could produce alcohols or amines .

Scientific Research Applications

1-(Aminomethyl)cyclopentylmethanol has several applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis and for studying reaction mechanisms.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action for 1-(Aminomethyl)cyclopentylmethanol is not well-defined in the literature. it is likely to interact with various molecular targets and pathways depending on its specific application. For instance, in biological systems, it may interact with enzymes or receptors, influencing biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

[1-(Aminomethyl)cyclopentyl]methanol: Similar structure but lacks the cyclopropyl group.

[1-(Aminomethyl)cyclopropyl]methanol: Similar structure but lacks the cyclopentyl group.

Uniqueness

The uniqueness of 1-(Aminomethyl)cyclopentylmethanol lies in its dual cyclopentyl and cyclopropyl groups, which may confer distinct chemical and biological properties compared to its analogs .